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Compound of Interest

Compound Name: Calcium perborate

Cat. No.: B1600615

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of calcium perborate, detailing its
chemical structure, properties, synthesis protocols, and diverse applications. The information is
curated for professionals in research and development who require precise and technical data.

Chemical Formula and Structure

Calcium perborate is an inorganic compound known for its oxidizing properties. It is often
found in hydrated forms and is structurally complex.

e Chemical Formula: Ca(BOs)2 or CaB20s[1][2]

e Molecular Weight: Approximately 157.7 g/mol [3][4]
o |[UPAC Name: calcium;oxidooxy(oxo)borane[1][3]

e SMILES: B(=0)O[0O-].B(=0)O[O-].[Ca+2][1][3]

Structurally, calcium perborate is not a simple salt. It consists of a central calcium ion (Ca2*)
ionically bonded to two perborate anions ([B(O)O(OH)]~). The structure is a complex three-
dimensional network where boron atoms are coordinated with peroxide (O22~) and hydroxyl
groups[3]. Spectroscopic and diffraction studies indicate that the material is often amorphous or
poorly crystalline[3].
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Conceptual ionic structure of Calcium Perborate.

Physicochemical and Spectroscopic Properties

The key properties of calcium perborate are summarized below. Its utility is primarily derived

from its ability to release active oxygen.

Property Value Reference
Molecular Formula CaB20s [1]
Molecular Weight 157.7 g/mol [3]
Appearance White powder N/A

Crystal System Amorphous / Poorly Crystalline  [3]

Active Oxygen Content ~10.0% (theoretical) [2][3]

Raman Spectroscopy

880 cm™1 (B-O-0O stretch),
1450 cm~1 (O-O peroxo)

[3]

XRD Analysis

Broad peaks indicating

amorphous characteristics

[3]

Synthesis Methodologies

Calcium perborate can be synthesized through several methods, with conventional

precipitation being the most common. Advanced techniques like fluidized-bed crystallization

offer greater control and scalability.

This method involves the reaction of a calcium salt with sodium perborate in an aqueous

solution containing hydrogen peroxide.

e Preparation of Solutions:

o Solution A: Dissolve sodium hydroxide and boric acid in deionized water.

o Solution B: Prepare an aqueous solution of calcium chloride and hydrogen peroxide.
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e Reaction: Add Solution B to Solution A dropwise under constant stirring. Maintain the
reaction temperature between 20-25 °C[2].

» Precipitation: A white solid of calcium perborate will precipitate out of the solution.

« Filtration and Washing: Filter the solid precipitate from the reaction mixture. Reslurry the filter
cake with deionized water and filter again to remove soluble impurities[2].

e Drying: Dry the final product overnight in a vacuum oven at 50 °C to yield a stable calcium
perborate powder[2].

1. Solution Preparation

SolutionA: 2. Reaction 3. Product Processing
NaOH + Boric Acid —
Combine A+ B recipitate forms Filter Precipitate Reslurry & Wash Second Filtration Vacuum Dry (50°C) (el Pl
P with DI Water Y Calcium Perborate

(20-25°C, Stirring)

_—

Solution B:
CaClz + H202

Click to download full resolution via product page

Workflow for the conventional precipitation of Calcium Perborate.

A modern, continuous production method has been developed using fluidized-bed reactors
(FBRs) to enhance efficiency and boron recovery. The key operational parameters are critical
for optimal yield.
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Parameter Optimal Value Reference
pH 10.6 [3]
[Ca] / [B] Molar Ratio 0.6 [3]
[H202] / [B] Molar Ratio 2.0 [3]
Hydraulic Retention Time 18 minutes [3]
Boron Recovery Efficiency >60% [3]

Applications in Science and Industry

The oxidizing nature of calcium perborate makes it a valuable compound in various fields,
from dental science to environmental remediation. Its chlorine-free bleaching action is a
significant advantage in many applications.
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Key application areas of Calcium Perborate based on its properties.

In dentistry, calcium perborate is used as a teeth-whitening agent due to its effective and safe
bleaching properties[2][4]. It functions by releasing active oxygen, which oxidizes organic
pigments on teeth without damaging the enamel[3]. When incorporated into calcium silicate
cements at 3%, it has been shown to maintain biocompatibility, although with a 15-20%
reduction in compressive strength[3]. Furthermore, when integrated into biopolymers like
chitosan, it creates hybrid composites with self-sterilizing properties, capable of reducing
bacterial loads significantly, making it promising for medical device coatings[3].
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As a chlorine-free bleach, calcium perborate is an environmentally preferable alternative in
detergents[3]. In the manufacturing of polyolefins, its role as a thermal stabilizer is well-
documented. An addition of 0.5-1.5 wt% scavenges free radicals during the extrusion process,
thereby enhancing the thermal stability of the polymer][3].

Calcium perborate pellets have demonstrated high efficacy in wastewater treatment,
specifically for the removal of boron contaminants. In pilot-scale studies using fluidized-bed
reactors, a 95% boron removal from effluent was achieved through chemisorption and surface
complexation[3]. The high surface area (12—-15 m?/g) and amorphous structure of the pellets
contribute to these favorable adsorption kinetics[3].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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